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Compound of Interest

Compound Name: Daporinad

Cat. No.: B1663336 Get Quote

For researchers and scientists at the forefront of drug development, the integrity of the

research environment is paramount. Adherence to rigorous safety protocols, including the

proper disposal of investigational compounds like Daporinad, is a critical component of

responsible laboratory practice. This guide provides essential, step-by-step procedures for the

safe handling and disposal of Daporinad, ensuring the protection of personnel and the

environment.

Daporinad (also known as FK-866 or APO866) is a potent and selective inhibitor of

nicotinamide phosphoribosyltransferase (NAMPT).[1][2][3][4][5][6] As a research chemical with

potential antineoplastic and antiangiogenic activities, its handling and disposal require careful

attention to safety and regulatory compliance.

Hazard and Safety Information
Before initiating any disposal procedures, it is crucial to be aware of the known hazards

associated with Daporinad.
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Property Information Source

Primary Hazards Irritant. Harmful if swallowed.

GHS Classification
Acute Toxicity, Oral (Category

4)

Hazard Statements H302: Harmful if swallowed

Precautionary Statements
P264, P270, P301+P317,

P330, P501

The precautionary statement P501 specifically mandates that contents and containers be

disposed of in accordance with local, regional, national, and international regulations.

Step-by-Step Disposal Protocol
The following procedures provide a framework for the safe disposal of Daporinad waste

generated in a laboratory setting. These steps are based on established guidelines for

hazardous chemical waste management.

Step 1: Personal Protective Equipment (PPE)

Before handling Daporinad for disposal, all personnel must wear appropriate PPE to minimize

exposure risk. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A lab coat or other protective clothing should be worn.

Step 2: Waste Segregation

Proper segregation of Daporinad waste is essential to prevent unintended chemical reactions

and ensure compliant disposal.[7]

Solid Waste: All solid waste contaminated with Daporinad, such as unused or expired

product, weigh boats, pipette tips, and contaminated gloves, must be collected in a
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designated hazardous waste container. This container should be durable, leak-proof, and

clearly labeled.

Liquid Waste: All liquid waste containing Daporinad, including stock solutions and

experimental media, must be collected in a separate, leak-proof hazardous waste container.

Do not mix with incompatible waste streams.

Sharps: Any sharps, such as needles or blades, contaminated with Daporinad must be

disposed of in a designated sharps container that is also labeled as hazardous chemical

waste.

Do not dispose of Daporinad down the sink or in the regular trash.[7][8]

Step 3: Waste Container Management

Proper management of waste containers is crucial for safety and compliance.

Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Daporinad," and its primary hazards ("Harmful").[7]

Storage: Waste containers should be kept securely closed except when adding waste.[9]

Store containers in a designated and well-ventilated satellite accumulation area.[8]

Container Rinsing: Empty containers that held Daporinad must be managed carefully. The

first rinse of an empty container should be collected and disposed of as hazardous liquid

waste. For acutely hazardous waste, containers must be triple-rinsed, with all rinsate

collected as hazardous waste.[7][9][10][11] After thorough rinsing and drying, deface or

remove the original label before disposing of the container as regular solid waste or in

accordance with institutional guidelines.[7][8]

Step 4: Disposal Arrangement

The final disposal of Daporinad waste must be handled by qualified personnel.

Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste.[7][8]
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Regulatory Compliance: All disposal activities must comply with applicable federal, state, and

local regulations.[12][13]

Daporinad Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Daporinad.
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Caption: A flowchart of the Daporinad disposal procedure.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Daporinad, fostering a secure and responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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